O-glucuronopyranosyl bacteriohopanetetrol
O-glucuronopyranosyl bacteriohopanetetrol
Brand Name:
Vulcanchem
CAS No.:
144599-05-3
VCID:
VC0117167
InChI:
InChI=1S/C41H70O10/c1-22(9-10-25(42)30(44)26(43)21-50-36-33(47)31(45)32(46)34(51-36)35(48)49)23-13-18-38(4)24(23)14-19-40(6)28(38)11-12-29-39(5)17-8-16-37(2,3)27(39)15-20-41(29,40)7/h22-34,36,42-47H,8-21H2,1-7H3,(H,48,49)/t22-,23-,24+,25-,26+,27+,28-,29-,30-,31+,32+,33-,34+,36+,38+,39+,40-,41-/m1/s1
SMILES:
CC(CCC(C(C(COC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O)C2CCC3(C2CCC4(C3CCC5C4(CCC6C5(CCCC6(C)C)C)C)C)C
Molecular Formula:
C41H70O10
Molecular Weight:
723 g/mol
O-glucuronopyranosyl bacteriohopanetetrol
CAS No.: 144599-05-3
Main Products
VCID: VC0117167
Molecular Formula: C41H70O10
Molecular Weight: 723 g/mol
| CAS No. | 144599-05-3 |
|---|---|
| Product Name | O-glucuronopyranosyl bacteriohopanetetrol |
| Molecular Formula | C41H70O10 |
| Molecular Weight | 723 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(2S,3R,4R,7R)-7-[(3R,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]-2,3,4-trihydroxyoctoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C41H70O10/c1-22(9-10-25(42)30(44)26(43)21-50-36-33(47)31(45)32(46)34(51-36)35(48)49)23-13-18-38(4)24(23)14-19-40(6)28(38)11-12-29-39(5)17-8-16-37(2,3)27(39)15-20-41(29,40)7/h22-34,36,42-47H,8-21H2,1-7H3,(H,48,49)/t22-,23-,24+,25-,26+,27+,28-,29-,30-,31+,32+,33-,34+,36+,38+,39+,40-,41-/m1/s1 |
| Standard InChIKey | SSVGOKCWDNWMHB-XGFMURHTSA-N |
| Isomeric SMILES | C[C@H](CC[C@H]([C@H]([C@H](CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O)O)O)O)[C@H]2CC[C@]3([C@H]2CC[C@@]4([C@@H]3CC[C@H]5[C@]4(CC[C@@H]6[C@@]5(CCCC6(C)C)C)C)C)C |
| SMILES | CC(CCC(C(C(COC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O)C2CCC3(C2CCC4(C3CCC5C4(CCC6C5(CCCC6(C)C)C)C)C)C |
| Canonical SMILES | CC(CCC(C(C(COC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O)C2CCC3(C2CCC4(C3CCC5C4(CCC6C5(CCCC6(C)C)C)C)C)C |
| Synonyms | O-alpha-D-glucuronopyranosyl bacteriohopanetetrol O-glucuronopyranosyl bacteriohopanetetrol O-GPB |
| PubChem Compound | 197513 |
| Last Modified | Nov 11 2021 |
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